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Compound of Interest

Compound Name: JNJ-28583867

Cat. No.: B10849625 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for JNJ-28583867 was found. The following

disposal procedures are based on general best practices for the disposal of research-grade

pharmacological compounds. Researchers must consult their institution's Environmental Health

and Safety (EHS) department for specific guidelines and regulations.

Researchers and laboratory personnel handling JNJ-28583867, a histamine H3 receptor

antagonist and serotonin transporter inhibitor, must adhere to strict disposal protocols to ensure

safety and environmental protection. All unused or expired investigational medications should

be treated as hazardous waste and disposed of in accordance with federal, state, and

institutional regulations.[1][2]

Core Principles for Disposal
Proper disposal of pharmaceutical compounds in a research setting is crucial to prevent

environmental contamination and ensure the safety of personnel.[1][3] Under no circumstances

should JNJ-28583867 or its solutions be disposed of down the drain.[4]

Key steps for proper disposal include:

Waste Identification and Segregation: All materials contaminated with JNJ-28583867,

including unused compound, solutions, contaminated personal protective equipment (PPE),

and labware (e.g., pipette tips, vials), must be collected as hazardous waste.[4] It is essential

to segregate this waste from other chemical waste streams to prevent potential reactions.[4]

[5]
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Container Management: Use a dedicated, leak-proof, and chemically compatible container

for collecting JNJ-28583867 waste. The container must be clearly labeled as "Hazardous

Waste" and specify the contents, including the name of the compound and any solvents

used.[4][5] Keep the container securely sealed when not in use and store it in a designated

satellite accumulation area.[5][6]

Consulting EHS: Before beginning any experiment, researchers should have a clear plan for

waste disposal.[5] Contact your institution's Environmental Health and Safety (EHS)

department to understand the specific procedures for the disposal of investigational drug

compounds.[2][4] EHS will provide guidance on proper labeling, storage, and will arrange for

the collection and ultimate disposal of the hazardous waste, which is typically incineration.[2]

Experimental Workflow for Waste Management
The following diagram outlines the general workflow for the proper handling and disposal of

JNJ-28583867 in a laboratory setting.
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Disposal Workflow for JNJ-28583867

Disposal of Empty Containers
Empty containers that previously held JNJ-28583867 must also be handled with care to ensure

any residual chemical is properly managed.
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Container Status Disposal Procedure

Empty Container

Triple-rinse with a suitable solvent (e.g.,

ethanol).[4][7] The first rinsate must be collected

as hazardous waste.[7] Subsequent rinses may

be permissible for drain disposal, but confirm

with your institution's EHS.[7] After rinsing,

deface or remove the label and dispose of the

container as regular trash or according to

laboratory policy.[8]

Container with Residue
If the container cannot be properly rinsed, it

should be disposed of as hazardous waste.

Spill Procedures
In the event of a spill, the primary goal is to prevent the spread of the chemical and ensure the

safety of laboratory personnel.

Alert Personnel: Immediately alert others in the vicinity.

Contain the Spill: Use appropriate absorbent materials to contain the spill.

Decontaminate: Clean the spill area with a suitable solvent or detergent.

Collect Waste: All materials used for cleanup must be collected and disposed of as

hazardous waste.[4]

Report: Report the spill to your laboratory supervisor and the EHS department.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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